4-(2-Fluoro-4-methoxyphenyl)-2-nitrobenzoic acid, 95%
Overview
Description
4-(2-Fluoro-4-methoxyphenyl)-2-nitrobenzoic acid, 95% (4-FMPNB) is an aromatic nitro compound that has been used as a reagent in various scientific research applications. It is a white crystalline solid that is soluble in organic solvents such as ethanol, ethyl acetate, and acetonitrile. 4-FMPNB is an important reagent for organic synthesis and has been used in the synthesis of various compounds. Its unique properties make it a valuable tool for research and development in a wide range of applications.
Mechanism of Action
4-(2-Fluoro-4-methoxyphenyl)-2-nitrobenzoic acid, 95% acts as a nucleophilic reagent, which means that it can react with other molecules to form new compounds. This reaction is known as nucleophilic substitution and is used in the synthesis of a variety of organic compounds.
Biochemical and Physiological Effects
4-(2-Fluoro-4-methoxyphenyl)-2-nitrobenzoic acid, 95% has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. Inhibition of COX-2 can lead to reduced inflammation and pain. 4-(2-Fluoro-4-methoxyphenyl)-2-nitrobenzoic acid, 95% has also been studied for its potential to reduce the risk of cancer by inhibiting the activity of certain enzymes involved in cell proliferation.
Advantages and Limitations for Lab Experiments
4-(2-Fluoro-4-methoxyphenyl)-2-nitrobenzoic acid, 95% is a useful reagent for organic synthesis and has been used in a variety of scientific research applications. It is relatively easy to synthesize and has a high purity level. However, it is toxic and should be handled with care.
Future Directions
For research involving 4-(2-Fluoro-4-methoxyphenyl)-2-nitrobenzoic acid, 95% include the development of new drugs and the study of its potential to inhibit other enzymes. Additionally, its use in the synthesis of organic compounds could be further explored. It could also be used to develop new fluorescent dyes for use in fluorescence microscopy. Finally, its potential to reduce the risk of cancer could be further investigated.
Synthesis Methods
4-(2-Fluoro-4-methoxyphenyl)-2-nitrobenzoic acid, 95% is synthesized by the reaction of 2-fluoro-4-methoxyphenol with nitric acid. This reaction is carried out in an organic solvent such as ethanol, ethyl acetate, or acetonitrile at a temperature of 50-60°C. The product is then purified by recrystallization from a suitable solvent.
Scientific Research Applications
4-(2-Fluoro-4-methoxyphenyl)-2-nitrobenzoic acid, 95% has been used in various scientific research applications such as the synthesis of organic compounds, the study of enzyme inhibitors, and the synthesis of fluorescent dyes. It has also been used in the synthesis of chromophores for fluorescence microscopy and in the development of new drugs.
properties
IUPAC Name |
4-(2-fluoro-4-methoxyphenyl)-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FNO5/c1-21-9-3-5-10(12(15)7-9)8-2-4-11(14(17)18)13(6-8)16(19)20/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LERHUWGBFSJRDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FNO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90690116 |
Source
|
| Record name | 2'-Fluoro-4'-methoxy-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90690116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261975-75-0 |
Source
|
| Record name | 2'-Fluoro-4'-methoxy-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90690116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
